Cas no 75567-12-3 (2-Phenyl-2-propoxyethanol)

• Product Name: 2-Phenyl-2-propoxyethanol
• CAS No: 75567-12-3
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 539316
• Update Time: 2023-08-03

2-Phenyl-2-propoxyethanol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, b-propoxy-
• 2-phenyl-2-propoxyethanol
• 2-phenyl-2-propoxy-ethanol
• beta-Propoxyphenethyl alcohol
• DGJAIKPHBOXQNL-UHFFFAOYSA-N
• 2-Phenyl-2-propoxyethanol

• Inchi： 1S/C11H16O2/c1-2-8-13-11(9-12)10-6-4-3-5-7-10/h3-7,11-12H,2,8-9H2,1H3
• InChI Key： DGJAIKPHBOXQNL-UHFFFAOYSA-N
• SMILES： O(CCC)C(CO)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 119
• Topological Polar Surface Area: 29.5